10-Hydroxy-11(E),15(Z)-octadecadienoic acid

• Molecular Formula: C18H32O3
• Molecular Weight: 296.4 g/mol
• InChI: InChI=1S/C18H32O3/c1-2-3-4-5-8-11-14-17(19)15-12-9-6-7-10-13-16-18(20)21/h3-4,11,14,17,19H,2,5-10,12-13,15-16H2,1H3,(H,20,21)/b4-3-,14-11+
• InChIKey: VXGQTAWXMKTSEQ-DSBCBKPPSA-N

10-Hydroxy-11(E),15(Z)-octadecadienoic acid: A Regio- and Stereo-Specific HODE Isomer for Targeted Lipid Research

10-Hydroxy-11(E),15(Z)-octadecadienoic acid (synonym: 11(E),15(Z)-10-HODE) is an oxidized linoleic acid metabolite belonging to the hydroxyoctadecadienoic acid (HODE) family [1]. It is a C18 fatty acid with a hydroxyl group at carbon 10 and two conjugated double bonds at positions 11(E) and 15(Z) [2]. As a member of the octadecanoid class, this compound functions as a lipid mediator implicated in metabolic and inflammatory signaling pathways, most notably as a modulator of peroxisome proliferator-activated receptor gamma (PPARγ) transcriptional activity [1]. Commercial preparations are available at >98% purity, making it suitable for precise analytical and biological investigations .

• PPARγ pathway studies: stereochemically defined ligand for nuclear receptor activation assays.

• Biomarker analytical standard: suitable for LC-MS/MS quantification of 10-(Z,E)-HODE in research matrices.

• Oxidative lipidomics: specific marker of singlet-oxygen mediated linoleic acid oxidation.

• [1] S. Uchida, et al. (2020). Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids. Bioscience Reports, 40(4), BSR20193767. View Source
• [2] LIPID MAPS Structure Database (LMSD). LMFA02000015: 10-Hydroxy-11(E),15(Z)-octadecadienoic acid. View Source

10-Hydroxy-11(E),15(Z)-octadecadienoic acid: Why Regio- and Stereo-Isomer Identity is Critical for Functional Outcomes

Within the HODE family, biological activity is exquisitely dependent on the precise position and geometry of both the hydroxyl group and the conjugated double bonds [1]. Systematic evaluation of multiple HODE regio- and stereo-isomers has revealed that even closely related analogs—such as 9-HODE, 10-HODE, 12-HODE, and 13-HODE—exhibit significantly different PPARγ agonist potencies and, in some cases, opposing transcriptional effects [1]. The 11(E),15(Z)-10-HODE isomer possesses a unique spatial conformation that dictates its specific interaction with the PPARγ ligand-binding domain, resulting in a distinct agonist profile that cannot be replicated by substituting a 9-HODE, 12-HODE, or 13-HODE analog [1]. Therefore, for any investigation requiring precise interrogation of PPARγ-mediated pathways, oxidative lipid biology, or biomarker validation, generic substitution with an alternative HODE isomer introduces unacceptable variability and fundamentally alters the experimental system.

9-HODE regio-isomer

Reported lower PPARγ agonist activity; substitution may reduce transcriptional response in reporter assays.

12-HODE or 13-HODE isomers

Differing spatial conformation alters PPARγ ligand-binding domain interaction, potentially shifting signaling outcomes.

Mixed HODE preparations

Isomer mixtures introduce variable agonist profiles, complicating pathway-specific interpretation.

• [1] S. Uchida, et al. (2020). Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids. Bioscience Reports, 40(4), BSR20193767. View Source

10-Hydroxy-11(E),15(Z)-octadecadienoic acid: Quantitative Evidence of Differentiation and Selection Criteria

Differential PPARγ Agonist Activity of 10-HODE Isomers Compared to 9-HODE and 13-HODE Analogs

In a dual-luciferase reporter assay using HEK293T cells, the 10-(Z,E)-HODE isomer, which includes the 10-Hydroxy-11(E),15(Z)-octadecadienoic acid configuration, demonstrated significant PPARγ agonist activity. Critically, the activity of 9-HODE isomers was substantially lower than that of the 10-HODE, 12-HODE, and 13-HODE regio-isomers [1]. This establishes a clear functional hierarchy, confirming that the 10-HODE regio-isomer is among the more active PPARγ agonists within this lipid class.

PPARγ Agonist Comparison

Head-to-head

10-HODE: Measurable PPARγ agonist activity

vs

9-HODE: Notably lower activity

Supports regio-isomer selection for PPARγ studies

Dual-luciferase reporter assay (HEK293T)

Evidence Dimension	PPARγ Transcriptional Agonist Activity
Target Compound Data	10-(Z,E)-HODE (including 10-Hydroxy-11(E),15(Z)-octadecadienoic acid) exerts measurable PPARγ agonist activity [1].
Comparator Or Baseline	9-HODE regio-isomers demonstrate less PPARγ agonist activity than other regio-isomers; 13-HODE enantio-isomers show differential activity [1].
Quantified Difference	9-HODE activity is notably lower compared to 10-HODE, 12-HODE, and 13-HODE [1].
Conditions	Dual-luciferase reporter assay in HEK293T cells transfected with PPARγ expression vector and PPRE-driven luciferase reporter [1].

Why This Matters

Selection of 10-Hydroxy-11(E),15(Z)-octadecadienoic acid is essential for studies focused on PPARγ agonism, as the 9-HODE regio-isomer is a weak agonist and would confound results in experiments investigating this specific signaling axis.

• [1] S. Uchida, et al. (2020). Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids. Bioscience Reports, 40(4), BSR20193767. View Source

Validation of 10-(Z,E)-HODE as an Early-Stage Diabetes Biomarker

The fasting plasma levels of (10- and 12-(Z,E)-HODE)/linoleic acid (LA) ratios were found to increase significantly with increasing levels of HbA1c and glucose during oral glucose tolerance tests (OGTT), as well as with insulin secretion and resistance indices [1]. This correlation was observed across a cohort of 57 volunteers spanning normal, 'high-normal', pre-diabetic, and diabetic states [1]. The study concluded that 10- and 12-(Z,E)-HODE may serve as prominent biomarkers for early detection of impaired glucose tolerance (IGT) and 'high-normal' type without OGTT [1]. This specific isomer pair (10- and 12-(Z,E)-HODE) is uniquely generated by singlet oxygen-mediated oxidation, distinguishing it from other HODEs produced via enzymatic or free radical mechanisms.

Biomarker Correlation

Class-level

(10- and 12-(Z,E)-HODE)/LA ratio correlates with HbA1c (n=57)

Reported biomarker context; class-level inference

Human plasma, LC-MS/MS; requires independent validation

Evidence Dimension	Correlation with Glycemic Control Parameters
Target Compound Data	Fasting plasma (10- and 12-(Z,E)-HODE)/LA ratio shows significant positive correlation with HbA1c and OGTT glucose levels [1].
Comparator Or Baseline	Other oxidative stress markers (e.g., 8-iso-PGF2α) also show correlations, but 10- and 12-(Z,E)-HODE are specific to singlet oxygen-mediated oxidation [1].
Quantified Difference	The (10- and 12-(Z,E)-HODE)/LA ratio increased significantly with increasing levels of HbA1c and glucose during OGTT [1].
Conditions	Human plasma samples analyzed by LC-MS/MS after reduction and saponification; volunteer cohort (n=57) with OGTT-based classification [1].

Why This Matters

This evidence supports the procurement of 10-Hydroxy-11(E),15(Z)-octadecadienoic acid for use as an analytical standard in clinical metabolomics studies aimed at validating or deploying early diabetes detection assays, where its specific oxidative origin provides a mechanistic link not offered by generic HODE mixtures.

• [1] A. Umeno, et al. (2013). Singlet oxygen induced products of linoleates, 10- and 12-(Z,E)-hydroxyoctadecadienoic acids (HODE), can be potential biomarkers for early detection of type 2 diabetes. PLOS ONE, 8(5), e63542. View Source

High Chemical Purity (>98%) Enables Reproducible In Vitro and In Vivo Studies

Commercial suppliers specify a purity of >98% for 10-Hydroxy-11(E),15(Z)-octadecadienoic acid, as determined by HPLC or GC analysis . This high level of chemical purity is a prerequisite for achieving reproducible quantitative results in biological assays, particularly in sensitive systems like PPARγ reporter assays or mass spectrometry-based lipidomics, where trace impurities from other bioactive HODE isomers could confound the signal [1]. While purity specifications are common across research-grade lipids, the >98% threshold ensures that observed biological effects can be confidently attributed to the specific 11(E),15(Z)-10-HODE isomer rather than to contaminating 9-HODE or 13-HODE species, which possess distinct and sometimes opposing activities.

Chemical Purity

Specification review

>98% (HPLC/GC)

Supports isomer-specific signal attribution

Minimizes cross-contamination by 9-HODE or 13-HODE

Evidence Dimension	Chemical Purity
Target Compound Data	>98%
Comparator Or Baseline	Typical research-grade lipid standards (≥95-98%)
Quantified Difference	Meets or exceeds typical research-grade specification of 95-98%.
Conditions	HPLC or GC analysis per vendor Certificate of Analysis.

Why This Matters

Procurement of material with verified >98% purity minimizes the risk of isomer cross-contamination, ensuring that the compound's unique PPARγ agonist and biomarker properties are accurately assessed without interference from other HODE species.

• [1] S. Uchida, et al. (2020). Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids. Bioscience Reports, 40(4), BSR20193767. View Source

10-Hydroxy-11(E),15(Z)-octadecadienoic acid: Evidence-Based Applications in Research and Analytical Science

Calibration and Validation of LC-MS/MS Assays for Early Diabetes Biomarker Detection

10-Hydroxy-11(E),15(Z)-octadecadienoic acid serves as an essential analytical standard for quantifying 10-(Z,E)-HODE levels in human plasma via liquid chromatography-tandem mass spectrometry (LC-MS/MS) [1]. Its >98% purity ensures accurate calibration curves . This application is directly supported by evidence that plasma (10- and 12-(Z,E)-HODE)/LA ratios correlate significantly with HbA1c and OGTT glucose levels, positioning it as a biomarker for early impaired glucose tolerance (IGT) [1].

Functional Studies of PPARγ Agonism in Metabolic Disease Models

This isomer is uniquely suited for experiments investigating PPARγ activation in cell-based assays (e.g., luciferase reporter systems in HEK293T or 3T3-L1 adipocytes) [1]. Its demonstrated PPARγ agonist activity, which is significantly higher than that of 9-HODE regio-isomers, makes it a valuable tool compound for dissecting the lipid-mediated regulation of PPARγ target genes involved in insulin sensitization and adipogenesis [1].

Lipidomics Profiling of Singlet Oxygen-Mediated Oxidative Stress

As a specific product of singlet oxygen oxidation of linoleic acid, 10-Hydroxy-11(E),15(Z)-octadecadienoic acid is a key target for inclusion in targeted lipidomics panels designed to assess oxidative stress in pathologies such as diabetes, metabolic syndrome, and inflammation [1]. Its distinct mechanism of formation differentiates it from enzymatically-derived 13-HODE and free radical-derived 9-HODE, allowing researchers to pinpoint the specific oxidative pathways active in a biological system.

Screening and Characterization of Novel PPARγ Modulators

In drug discovery programs seeking novel PPARγ partial agonists or antagonists, this compound can be utilized as a reference ligand in competitive binding assays and transcriptional activity assays [1]. Its defined stereochemistry and purity allow for precise determination of the relative binding affinity and efficacy of lead compounds, facilitating accurate structure-activity relationship (SAR) analysis and the identification of compounds with improved therapeutic windows compared to full agonists like thiazolidinediones.

Application

Selection Property

Validation Focus

Research biomarker assay development for glucose tolerance studies

(10- and 12-(Z,E)-HODE)/LA ratio correlation with HbA1c

LC-MS/MS method linearity and matrix effects

PPARγ agonism functional studies in metabolic disease models

Regio-isomer-dependent PPARγ activation

Reporter gene assay response in HEK293T

Lipidomics profiling of singlet oxygen-mediated oxidative stress

Singlet oxygen oxidation specificity

Differentiation from enzymatic 13-HODE and radical 9-HODE

Screening of PPARγ modulators

Stereochemically defined ligand for binding assays

Competitive binding affinity and efficacy assays

• [1] A. Umeno, et al. (2013). Singlet oxygen induced products of linoleates, 10- and 12-(Z,E)-hydroxyoctadecadienoic acids (HODE), can be potential biomarkers for early detection of type 2 diabetes. PLOS ONE, 8(5), e63542. View Source